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Cat. No.: B1682433 Get Quote

An In-depth Technical Guide to Tonalide: Chemical Structure, Properties, and Analysis

Introduction
Tonalide, also known by its trade names Fixolide and AHTN (7-Acetyl-1,1,3,4,4,6-

hexamethyltetralin), is a synthetic polycyclic musk widely utilized as a fragrance ingredient in a

vast array of consumer products.[1] Its popularity in cosmetics, detergents, perfumes, and other

personal care items stems from its persistent, warm, and powdery musk scent, as well as its

efficacy as a fragrance fixative.[2][3] Chemically classified as a tetralin ketone, Tonalide has

been a significant component of the fragrance industry since its discovery in 1954.[2][3]

This technical guide provides a comprehensive overview of Tonalide, detailing its chemical and

physical properties, synthesis, metabolic pathways, toxicological profile, and a standard

analytical protocol for its detection. This document is intended for researchers, scientists, and

professionals in drug development and environmental science who require detailed technical

information on this compound.

Chemical and Physical Properties
Tonalide is a white crystalline solid at room temperature.[1] Its chemical identity and key

physicochemical properties are summarized in the tables below. It is important to note that two

CAS numbers, 21145-77-7 and 1506-02-1, are assigned to Tonalide. This is due to an initial

error in the reported molecular structure by one company, which was subsequently corrected;

both numbers refer to the same chemical substance.[4][5]

Table 1: Chemical Identification of Tonalide
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Identifier Value

IUPAC Name
1-(5,6,7,8-Tetrahydro-3,5,5,6,8,8-hexamethyl-2-

naphthalenyl)ethanone[6]

Synonyms Tonalide, AHTN, Fixolide, Musk Tetralin[4]

CAS Number 21145-77-7, 1506-02-1[7][8]

Molecular Formula C₁₈H₂₆O[9]

Molecular Weight 258.40 g/mol [4][9]

Chemical Structure

Table 2: Physicochemical Properties of Tonalide

Property Value Source(s)

Appearance
White crystalline powder or

chunks
[1][4]

Melting Point 50–60 °C [1][10]

Boiling Point ~326 °C at 1 atm [10][11]

Water Solubility 1.25 mg/L at 25 °C [5][11]

logP (Octanol/Water Partition

Coefficient)
5.3 - 5.7 [5][11]

Vapor Pressure 0.0682 Pa at 25 °C [11]

Flash Point >100 °C [7][10]

Solubility in Organic Solvents
Soluble in ethanol, chloroform,

and ethyl acetate
[10][12]

Synthesis of Tonalide
The commercial synthesis of Tonalide is typically achieved through a two-step process

involving a Friedel-Crafts reaction followed by acetylation.
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Alkylation/Cyclization: The first step involves the reaction of p-cymene with an alkene, such

as 3,3-dimethyl-1-butene or 2,3-dimethyl-1-butene, in the presence of a Lewis acid catalyst

like aluminum chloride (AlCl₃).[13][14] This reaction forms the hexamethyltetralin

intermediate.

Acetylation: The intermediate is then acetylated using an acetylating agent, such as acetyl

chloride or chloroacetic acid, again in the presence of a Lewis acid catalyst, to yield the final

Tonalide product.[13][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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